3-(allylsulfanyl)-6-(4-fluorobenzyl)-1,2,4-triazin-5(4H)-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-(allylsulfanyl)-6-(4-fluorobenzyl)-1,2,4-triazin-5(4H)-one is a compound that belongs to the class of triazine derivatives Triazines are heterocyclic compounds that contain three nitrogen atoms in a six-membered ring This particular compound is characterized by the presence of an allylsulfanyl group and a 4-fluorobenzyl group attached to the triazine ring
Properties
Molecular Formula |
C13H12FN3OS |
|---|---|
Molecular Weight |
277.32 g/mol |
IUPAC Name |
6-[(4-fluorophenyl)methyl]-3-prop-2-enylsulfanyl-4H-1,2,4-triazin-5-one |
InChI |
InChI=1S/C13H12FN3OS/c1-2-7-19-13-15-12(18)11(16-17-13)8-9-3-5-10(14)6-4-9/h2-6H,1,7-8H2,(H,15,17,18) |
InChI Key |
WFWHOEFSNUEUGZ-UHFFFAOYSA-N |
Canonical SMILES |
C=CCSC1=NN=C(C(=O)N1)CC2=CC=C(C=C2)F |
Origin of Product |
United States |
Preparation Methods
The synthesis of 3-(allylsulfanyl)-6-(4-fluorobenzyl)-1,2,4-triazin-5(4H)-one typically involves multiple steps. One common synthetic route includes the following steps:
Formation of the triazine ring: This can be achieved by reacting appropriate precursors under specific conditions to form the triazine core.
Introduction of the allylsulfanyl group: This step involves the substitution of a suitable leaving group with an allylsulfanyl group.
Attachment of the 4-fluorobenzyl group: This can be done through a nucleophilic substitution reaction where the 4-fluorobenzyl group is introduced to the triazine ring.
Industrial production methods may involve optimization of these steps to increase yield and purity, as well as the use of catalysts and specific reaction conditions to enhance the efficiency of the synthesis.
Chemical Reactions Analysis
3-(allylsulfanyl)-6-(4-fluorobenzyl)-1,2,4-triazin-5(4H)-one can undergo various chemical reactions, including:
Oxidation: The allylsulfanyl group can be oxidized to form sulfoxides or sulfones.
Reduction: The compound can be reduced under specific conditions to modify the triazine ring or the attached groups.
Substitution: The fluorine atom in the 4-fluorobenzyl group can be substituted with other nucleophiles, leading to the formation of different derivatives.
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and nucleophiles like amines or thiols. The major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
3-(allylsulfanyl)-6-(4-fluorobenzyl)-1,2,4-triazin-5(4H)-one has several scientific research applications:
Chemistry: It can be used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.
Biology: The compound may have potential as a biochemical probe or as a precursor for the synthesis of biologically active molecules.
Medicine: It could be explored for its potential therapeutic properties, such as antimicrobial or anticancer activities.
Industry: The compound can be used in the development of new materials or as an intermediate in the production of pharmaceuticals and agrochemicals.
Mechanism of Action
The mechanism of action of 3-(allylsulfanyl)-6-(4-fluorobenzyl)-1,2,4-triazin-5(4H)-one depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The pathways involved could include inhibition of enzyme activity, disruption of cellular processes, or interaction with DNA or RNA. Detailed studies are required to elucidate the exact mechanism of action for each specific application.
Comparison with Similar Compounds
3-(allylsulfanyl)-6-(4-fluorobenzyl)-1,2,4-triazin-5(4H)-one can be compared with other triazine derivatives, such as:
3-(methylsulfanyl)-6-(4-fluorobenzyl)-1,2,4-triazin-5(4H)-one: Similar structure but with a methylsulfanyl group instead of an allylsulfanyl group.
3-(allylsulfanyl)-6-(4-chlorobenzyl)-1,2,4-triazin-5(4H)-one: Similar structure but with a 4-chlorobenzyl group instead of a 4-fluorobenzyl group.
3-(allylsulfanyl)-6-(4-methylbenzyl)-1,2,4-triazin-5(4H)-one: Similar structure but with a 4-methylbenzyl group instead of a 4-fluorobenzyl group.
The uniqueness of 3-(allylsulfanyl)-6-(4-fluorobenzyl)-1,2,4-triazin-5(4H)-one lies in its specific combination of functional groups, which can impart distinct chemical and biological properties compared to other similar compounds.
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
